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Compound of Interest

Compound Name: UPCDC-30245

CAS No.: 1883351-01-6

Cat. No.: B15607661

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential safety and logistical information for

the allosteric p97 inhibitor, UPCDC-30245, including operational and disposal plans.

Summary of Key Safety and Handling Procedures
While a specific Safety Data Sheet (SDS) for UPCDC-30245 is not publicly available, general

safety protocols for handling potent, biologically active small molecules should be strictly

followed. Based on available information for similar research chemicals, the following

procedures are recommended.

Personal Protective Equipment (PPE) and Engineering
Controls:

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.

Eye Protection: Wear chemical safety goggles or a face shield.
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Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Body Protection: Wear a lab coat or other protective clothing.

Handling and Storage:
Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Store in a tightly sealed container in a cool, dry, and well-ventilated place.

UPCDC-30245 Disposal Workflow
The following diagram outlines the recommended step-by-step procedure for the safe disposal

of UPCDC-30245.
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UPCDC-30245 Disposal Protocol

Begin Disposal

Absorb liquid with inert material (e.g., vermiculite, sand)

Collect solid waste into a labeled, sealed container

Decontaminate surfaces and equipment with a suitable solvent (e.g., ethanol)

Collect decontamination materials in a labeled hazardous waste container

Dispose of all waste according to institutional and local regulations

End Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of UPCDC-30245.

Quantitative Data Summary
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The following tables summarize key quantitative data for UPCDC-30245 based on published

research findings.

Parameter Value Cell Line(s) Reference

IC50 (p97 Inhibition) ~27 nM Not specified [1]

IC50 (p97 WT) 300 nM Not specified [1]

IC50 (p97 N660K

mutant)
300 nM Not specified [1]

Table 1: Inhibitory Concentrations of UPCDC-30245

Experimental Protocols
Cell Proliferation Assays
To assess the anti-proliferative effects of UPCDC-30245, various cancer cell lines, including

HeLa, A549, BxPC-3, PRMI8226, MM1S, HCT116, and HT29, were utilized.[1] The general

protocol involves treating the cells with a range of concentrations of UPCDC-30245 (e.g., 0.01-

100 μM) for a specified period.[1] Cell viability is then measured using standard assays such as

MTT or CellTiter-Glo.

In Vitro Solution Preparation
For in vitro experiments, a stock solution of UPCDC-30245 is typically prepared in dimethyl

sulfoxide (DMSO).[1] A working solution can be prepared by diluting the DMSO stock. For

example, to make a 1 mL working solution, 100 μL of a 20.8 mg/mL DMSO stock can be added

to 400 μL of PEG300, mixed, followed by the addition of 50 μL of Tween-80, and finally, 450 μL

of saline is added to reach the final volume.[1]

Disclaimer: The information provided is based on publicly available research and general

laboratory safety principles. Always consult the specific Safety Data Sheet (SDS) for UPCDC-
30245 and adhere to your institution's and local authorities' regulations for chemical handling

and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Proper Disposal and Safe Handling of UPCDC-30245].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607661/docs#proper-disposal-and-safe-handling-
of-upcdc-30245]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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